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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material properties of EN40B
steel, a chromium-molybdenum nitriding steel known for its high wear resistance, good
toughness, and ductility. This document consolidates key data on its chemical, mechanical,
thermal, and physical properties to support advanced research and development applications.

Introduction to EN4A0OB Steel

EN40B, also designated as 722M24 and 32CrMo12, is a versatile engineering steel widely
used in applications demanding high tensile strength and excellent wear resistance.[1][2] It is
particularly well-suited for nitriding, a surface-hardening heat treatment that imparts a very hard
case, significantly enhancing its fatigue life and resistance to abrasion.[1][2] Common
applications include the manufacturing of gears, crankshafts, extruder screws, and other
components subjected to heavy loads and abrasive conditions.

Chemical Composition

The nominal chemical composition of EN40OB steel is presented in Table 1. The presence of
chromium and molybdenum as primary alloying elements contributes to its hardenability,
strength at elevated temperatures, and resistance to tempering.

Table 1. Chemical Composition of EN40B Steel
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Element Content (%)
Carbon (C) 0.20-0.30
Silicon (Si) 0.10-0.35
Manganese (Mn) 0.45-0.70
Chromium (Cr) 2.80-3.50
Molybdenum (Mo) 0.40-0.70
Phosphorus (P) <0.035
Sulfur (S) <0.040
Nickel (Ni) <0.40

Data compiled from multiple sources.[3][4][5]

Mechanical Properties

The mechanical properties of EN40B steel are highly dependent on its heat treatment
condition. It is typically supplied in the hardened and tempered 'T' condition.[1][6] The following
tables summarize the key mechanical properties at ambient temperature for different
conditions.

Table 2: Mechanical Properties of EN40B Steel at Ambient Temperature
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Tensile Yield .
. Elongation Izod Impact Hardness
Condition Strength Strength .
(%) (J) (Brinell)

(MPa) (MPa)
S 775 - 925 585 15 50 223 -277
T 850 - 1000 680 13 50 248 - 302
U 925 - 1075 755 12 42 269 - 331
Data
compiled
from multiple

sources.[5]

Properties at Elevated Temperatures

EN40B is known for its high creep strength at temperatures up to 600°C.[1][2] While
comprehensive datasets are proprietary, the chromium and molybdenum content ensures good
retention of strength at elevated temperatures.

Physical and Thermal Properties

A summary of the important physical and thermal properties of EN40B steel is provided in Table
3.

Table 3: Physical and Thermal Properties of EN40B Steel
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Property Value Units
Density 7.85 g/cm3
Modulus of Elasticity 210 GPa
Poisson's Ratio 0.29 -
Thermal Conductivity ~41-44 W/m-K
Specific Heat Capacity ~460 J/kg-K
Mean Coefficient of Thermal

. 11.3x10°° /°C
Expansion (20-100°C)
Mean Coefficient of Thermal

13.6 x 10~° /°C

Expansion (20-500°C)

Data compiled from multiple

sources.[7][8]

Heat Treatment

The desirable properties of EN40B steel are achieved through carefully controlled heat
treatment processes. The typical heat treatment cycle involves annealing, hardening,
tempering, and often a final nitriding step.
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Figure 1: EN40OB Steel Heat Treatment Workflow
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Figure 2: Interrelation of Factors Determining Mechanical Properties

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Material Properties
of EN40B Steel]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607303#what-are-the-material-properties-of-en40b-
steel]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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